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Compound of Interest

Compound Name: Crustacean cardioactive peptide

Cat. No.: B15597767

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the crustacean cardioactive peptide (CCAP)
and its interactions with other key neuromodulators, including proctolin and nitric oxide (NO).
While direct quantitative data on the synergistic effects of co-applying these modulators is
limited in the current literature, this document synthesizes available experimental findings on
their individual actions and signaling pathways to inform future research and drug
development.

Comparative Analysis of Neuromodulator Effects

The following tables summarize the physiological effects and signaling mechanisms of CCAP,
proctolin, and nitric oxide, based on available experimental data. This comparative overview
highlights their distinct and overlapping functions, providing a basis for investigating their
potential synergistic interactions.

Table 1: Effects on Cardiac and Stomatogastric Systems
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) ) effects
Cardiac Callinectes Threshold _
CCAP ] ) (increased
Ganglion sapidus ~10-10 M
heart rate
and
contraction
force).[1]
Activates
pyloric
rhythms;
Stomatogastri increases the
¢ Ganglion Cancer Threshold number and
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bursts.[2][3]
[4]
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, motor
interruptus
patterns.[6][7]
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Skeletal ] Threshold 3 x
Limulus muscle
Muscle 10-°M ]
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[8]
Increases the
i activity of the
Cardiac Cancer - )
_ _ Not specified  cardiac
Ganglion borealis )
ganglion.[9]
[10]
Decreases
heartbeat
frequency
Nitric Oxide Cardiac Homarus - and
] ] Not specified ]

(NO) Ganglion americanus amplitude by
acting on the
cardiac
ganglion.[11]

CCAP
application
Scylla leads to an
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[11]

Table 2: Signaling Pathways and Second Messengers
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[12]

Protein Kinase A
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cGMP / Protein
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[13]

Protein Kinase C
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Signaling Pathways and Experimental Workflows

To visualize the complex interactions and experimental procedures, the following diagrams

have been generated using the DOT language.

Signaling Pathways
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Caption: CCAP and Proctolin signaling pathways.
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Caption: Nitric Oxide (NO) signaling pathway.

Experimental Workflows
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Caption: In vitro muscle contraction assay workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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